Cas no 1111103-70-8 (4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile)

• Product Name: 4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
• CAS No: 1111103-70-8
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• MDL: MFCD11876774
• CID: 2606614
• PubChem ID: 53222232
• Update Time: 2025-04-21

4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
• 4-(2-HYDROXYPYRIMIDIN-5-YL)BENZONITRILE
• DTXSID80686785
• MFCD11876774
• 5-(4-CYANOPHENYL)-2-HYDROXYPYRIMIDINE
• 1111103-70-8
• 5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%
• 4-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzonitrile

• MDL： MFCD11876774
• Inchi： 1S/C11H7N3O/c12-5-8-1-3-9(4-2-8)10-6-13-11(15)14-7-10/h1-4,6-7H,(H,13,14,15)
• InChI Key： QGLQGAHIBSQCFN-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 197.058911855Da
• Monoisotopic Mass: 197.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.3Ų